Cas no 64834-62-4 (2-{(3-methoxyphenyl)methylamino}ethan-1-ol)

2-{(3-methoxyphenyl)methylamino}ethan-1-ol structure
64834-62-4 structure
Product Name:2-{(3-methoxyphenyl)methylamino}ethan-1-ol
CAS No:64834-62-4
MF:C10H15NO2
MW:181.231602907181
CID:1682621
PubChem ID:4717257
Update Time:2025-04-21

2-{(3-methoxyphenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-[(3-Methoxybenzyl)amino]ethanol
    • 2-(3-METHOXY-BENZYLAMINO)-ETHANOL
    • 2-{(3-methoxyphenyl)methylamino}ethan-1-ol
    • CS-0303097
    • BQOZTZUPCCMROE-UHFFFAOYSA-N
    • 33905-43-0
    • 2-((3-Methoxybenzyl)amino)ethan-1-ol
    • AKOS002613960
    • EN300-168987
    • 2-{[(3-methoxyphenyl)methyl]amino}ethan-1-ol
    • DB-226575
    • 64834-62-4
    • SCHEMBL9416030
    • 2-((3-Methoxybenzyl)amino)ethanol
    • SB85031
    • DTXSID10405901
    • AM101083
    • 2-[(3-methoxyphenyl)methylamino]ethanol
    • MDL: MFCD07405613
    • Inchi: 1S/C10H15NO2/c1-13-10-4-2-3-9(7-10)8-11-5-6-12/h2-4,7,11-12H,5-6,8H2,1H3
    • InChI Key: BQOZTZUPCCMROE-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)CNCCO

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 41.5Ų

2-{(3-methoxyphenyl)methylamino}ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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